molecular formula C18H20FN3O2S B12189890 2-(2-fluorophenyl)-4-methyl-N~5~-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-thiazole-5-carboxamide

2-(2-fluorophenyl)-4-methyl-N~5~-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-thiazole-5-carboxamide

Cat. No.: B12189890
M. Wt: 361.4 g/mol
InChI Key: XQMSKSKCWSLZCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-fluorophenyl)-4-methyl-N~5~-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-thiazole-5-carboxamide is a synthetic small molecule featuring a thiazole core scaffold, a structure prevalent in medicinal chemistry research. Compounds based on the thiazole-carboxamide framework are investigated for their potential to interact with various biological targets . The specific substitution pattern on this molecule—including the 2-fluorophenyl group and the propylpyrrolidinone side chain—suggests its utility in exploring structure-activity relationships, particularly in the development of protein kinase inhibitors or modulators of neurological receptors . The incorporation of the 2-oxopyrrolidine moiety, a feature found in molecules with cognitive-enhancing activity, may direct its research value towards neuroscientific applications, such as the study of memory and learning processes. This compound is provided for research purposes to support chemical biology and early-stage drug discovery efforts. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C18H20FN3O2S

Molecular Weight

361.4 g/mol

IUPAC Name

2-(2-fluorophenyl)-4-methyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]-1,3-thiazole-5-carboxamide

InChI

InChI=1S/C18H20FN3O2S/c1-12-16(25-18(21-12)13-6-2-3-7-14(13)19)17(24)20-9-5-11-22-10-4-8-15(22)23/h2-3,6-7H,4-5,8-11H2,1H3,(H,20,24)

InChI Key

XQMSKSKCWSLZCS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)C2=CC=CC=C2F)C(=O)NCCCN3CCCC3=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild conditions . This reaction typically employs palladium catalysts and boron reagents to achieve the desired coupling.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-fluorophenyl)-4-methyl-N~5~-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-thiazole-5-carboxamide can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: Common reagents include halogens and nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with thiazole and pyrrolidine moieties have demonstrated anticancer properties. The specific compound has been evaluated for its ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Neurological Disorders

The incorporation of a pyrrolidine ring often enhances neuroprotective effects. Preliminary studies suggest that compounds with similar structures can modulate neurotransmitter systems, potentially offering therapeutic benefits for conditions like anxiety and depression.

  • Case Study : A related compound was shown to exhibit anxiolytic effects in animal models by enhancing GABAergic transmission, indicating that the thiazole framework could similarly influence neurological pathways .

Research Findings

A review of literature indicates several promising findings related to the applications of this compound:

Application AreaFindingsReferences
AnticancerInduces apoptosis in cancer cells; inhibits proliferation
Neurological DisordersPotential anxiolytic effects; modulates neurotransmitter systems
Kinase InhibitionSimilar compounds show inhibition of key kinases involved in tumor growth

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-4-methyl-N~5~-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparison

Compound Name Core Heterocycle Key Substituents Reference
Target Compound 1,3-thiazole 2-(2-fluorophenyl), 4-methyl, N~5~-[3-(2-oxopyrrolidinyl)propyl] N/A
1-(4-Fluorophenyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide 1,3,4-thiadiazole 4-fluorophenyl, isopropyl, 5-oxopyrrolidine
Ethyl 2-[5-(4-fluorophenyl)pyridin-3-yl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1H-benzimidazole-5-carboxylate Benzimidazole 4-fluorophenyl, 3-(2-oxopyrrolidinyl)propyl, pyridinyl
3-(4-Fluorophenyl)-N,5-dimethyl-1,2-oxazole-4-carboxamide 1,2-oxazole 4-fluorophenyl, methyl groups at positions 3 and 5

Key Observations:

Heterocycle Variations :

  • Thiazole vs. Thiadiazole vs. Oxazole :
  • Thiazoles (S and N) and thiadiazoles (two N atoms) exhibit distinct electronic profiles, influencing binding to targets like kinases or GPCRs .

Fluorophenyl Substitution :

  • The 2-fluorophenyl group in the target compound vs. 4-fluorophenyl in analogs (e.g., ) may affect steric interactions and meta/para-directed binding in aromatic systems.

Pyrrolidinylpropyl Chain :

  • Present in both the target compound and ’s benzimidazole derivative , this chain likely enhances solubility and provides conformational flexibility for target engagement .

Carboxamide Linkage :

  • The carboxamide group is conserved across analogs (e.g., ), suggesting a role in hydrogen bonding with biological targets.

Research Findings and Implications

Critical Analysis:

  • Synthetic Feasibility : The target compound’s synthesis may parallel methods in and , utilizing cross-coupling reactions for aryl-heterocycle assembly and amide bond formation .
  • Bioactivity Prediction: Thiazole derivatives often target enzymes like COX-2 or kinases.

Biological Activity

The compound 2-(2-fluorophenyl)-4-methyl-N~5~-[3-(2-oxo-1-pyrrolidinyl)propyl]-1,3-thiazole-5-carboxamide is a thiazole derivative that has garnered attention in pharmacological research due to its potential therapeutic applications. This article reviews its biological activity, focusing on its mechanisms of action, efficacy in various disease models, and structure-activity relationships (SAR).

  • Molecular Formula: C17H20FN3O2S
  • Molecular Weight: 347.43 g/mol
  • CAS Number: 125971-96-2

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets involved in cellular signaling pathways. Research indicates that it may inhibit certain kinases, which play crucial roles in cancer proliferation and survival.

Key Mechanisms:

  • Kinase Inhibition : The compound has shown to inhibit MEK1/2 kinases, leading to reduced phosphorylation of ERK1/2 and downstream signaling pathways associated with cell growth and survival .
  • Apoptosis Induction : Studies demonstrate that it can trigger apoptosis in cancer cells through the activation of caspase pathways .

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. For instance, it has been tested against various cancer cell lines, including acute biphenotypic leukemia and melanoma cells.

Cell LineIC50 (µM)Mechanism of Action
MV4-11 (Leukemia)0.3MEK1/2 inhibition
MOLM13 (Leukemia)1.2MEK1/2 inhibition
ARO (Melanoma)14–50G0/G1 cell cycle arrest

These findings suggest that the compound effectively inhibits cell proliferation at low concentrations, making it a candidate for further development in cancer therapeutics.

Structure-Activity Relationship (SAR)

The modification of the thiazole ring and the incorporation of fluorinated phenyl groups have been pivotal in enhancing the compound's potency. The presence of the pyrrolidinyl moiety is believed to contribute significantly to its biological activity by improving binding affinity to target proteins .

Case Studies

A notable study conducted by Fayad et al. (2019) identified this compound as a promising anticancer agent through screening a library of drugs on multicellular spheroids, demonstrating its efficacy in a three-dimensional model that closely resembles tumor microenvironments .

Toxicological Profile

While the compound exhibits significant therapeutic potential, its safety profile must be evaluated. Preliminary toxicity studies indicate manageable side effects at therapeutic doses; however, comprehensive toxicological assessments are necessary to establish a safety margin for clinical use.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.